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Compound of Interest

Compound Name: Dibutyl ditelluride

Cat. No.: B1597890

Essential Safety and Handling Guide for Dibutyl
Ditelluride

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Dibutyl
ditelluride in a laboratory setting. It is designed to be a preferred source for safety information,
offering procedural guidance to ensure the safe handling and disposal of this organotellurium
compound.

Hazard Identification and Classification

Dibutyl ditelluride is a hazardous organotellurium compound. While a comprehensive Safety
Data Sheet (SDS) under the Globally Harmonized System (GHS) is not readily available, the
European Chemicals Agency (ECHA) classification provides critical hazard information.

European Hazard Classification:
e Hazard Code: Xn (Harmful)
e Risk Phrases: R20/21/22 (Harmful by inhalation, in contact with skin, and if swallowed)

o Safety Phrases: S36/37 (Wear suitable protective clothing and gloves)
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Translated GHS Hazard and Precautionary Statements:

Based on the EU classification, the equivalent GHS statements are as follows:
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GHS Classification

Code Phrase

Hazard Statements

H302 Harmful if swallowed.

H312

Harmful in contact with skin.

H332

Harmful if inhaled.

Precautionary Statements

Avoid breathing
P261 dust/fume/gas/mist/vapors/spr

ay.

P264

Wash skin thoroughly after
handling.

P270

Do not eat, drink or smoke

when using this product.

P271

Use only outdoors or in a well-

ventilated area.

P280

Wear protective gloves/
protective clothing/ eye

protection/ face protection.[1]

[2](3]

P301 + P312

IF SWALLOWED: Call a
POISON CENTER/doctor if

you feel unwell.

P302 + P352

IF ON SKIN: Wash with plenty

of water.

P304 + P340

IF INHALED: Remove person
to fresh air and keep

comfortable for breathing.

P312

Call a POISON
CENTER/doctor if you feel
unwell.

P362 + P364

Take off contaminated clothing

and wash it before reuse.
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Dispose of contents/container
P501 to an approved waste disposal

plant.

Organotellurium compounds, in general, are known for their toxicity, with potential adverse
effects on the liver, kidneys, and central nervous system.

Physical and Chemical Properties

Understanding the physical properties of Dibutyl ditelluride is crucial for safe handling and

storage.
Property Value
Molecular Formula CsHisTez[4]
Molecular Weight 369.43 g/mol [4]
Appearance Data not available
Boiling Point 93 °C at 0.5 mmHg
Enthalpy of Vaporization (AvapH°®) 57.3 £ 1.0 kd/mol[5]
Storage Temperature Refrigerator (+4°C)

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling Dibutyl ditelluride.[6]

» Body Protection: A flame-resistant lab coat worn over long-sleeved clothing. An apron
resistant to chemicals should be worn when handling larger quantities.

e Eye and Face Protection: Chemical splash goggles that meet ANSI Z87.1 standards are
required. A full-face shield should be worn over safety goggles, especially when there is a
risk of splashing.

e Hand Protection: Double gloving is recommended. Use a pair of chemical-resistant gloves
(e.g., nitrile or neoprene) over a pair of thin nitrile gloves. Ensure to check the glove
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manufacturer's chemical resistance guide.

Respiratory Protection: All work with Dibutyl ditelluride must be conducted in a certified
chemical fume hood to minimize inhalation exposure.[7] If there is a potential for exposure
outside of a fume hood, a full-face respirator with appropriate cartridges for organic vapors
and particulates should be used.[1]

Operational Plan: Handling and Storage
A systematic approach to handling and storage is essential to minimize risk.
Handling:

Preparation: Before handling, ensure that the work area, specifically the chemical fume
hood, is clean and uncluttered. All necessary equipment, including PPE, should be readily
available.

Transfer: Use a syringe or cannula for transferring the liquid to prevent exposure.

Heating: If heating is required, use a well-controlled heating mantle and monitor the
temperature closely.

Post-Handling: After handling, decontaminate all surfaces and equipment.
Storage:
» Store Dibutyl ditelluride in a tightly sealed, clearly labeled container.

» Keep the container in a cool, dry, and well-ventilated area, such as a designated refrigerator
for chemicals, away from incompatible materials like oxidizing agents.

Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[8]
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o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation persists.[8]

 Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, provide
oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical
attention.[7]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[8]

o Spill:

[e]

Evacuate the immediate area.

o If the spill is large or you are unsure how to handle it, contact your institution's emergency
response team.

o For small spills within a fume hood, use an absorbent material (e.g., vermiculite, sand) to
contain the spill. Do not use combustible materials like paper towels.

o Carefully collect the absorbed material into a sealed, labeled container for hazardous
waste disposal.

o Decontaminate the spill area with a suitable solvent, followed by soap and water.
Disposal Plan
All waste containing Dibutyl ditelluride must be treated as hazardous waste.

» Waste Collection: Collect all liquid and solid waste containing Dibutyl ditelluride in a
dedicated, sealed, and clearly labeled hazardous waste container.

o Disposal: Dispose of the hazardous waste through your institution's designated hazardous
waste management program. Do not dispose of it down the drain or in regular trash.

Logical Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of Dibutyl ditelluride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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